Cas no 2674-37-5 (Cyclopentanesulfonyl fluoride)

• Product Name: Cyclopentanesulfonyl fluoride
• CAS No: 2674-37-5
• MF: C₅H₉FO₂S
• MW: 152.187164068222
• MDL: MFCD31420765
• CID: 5194914
• PubChem ID: 22935857
• Update Time: 2025-06-13

Cyclopentanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanesulfonyl fluoride

• MDL： MFCD31420765
• Inchi： 1S/C5H9FO2S/c6-9(7,8)5-3-1-2-4-5/h5H,1-4H2
• InChI Key： HQYCLVRWBXFHQT-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 152.03072886g/mol
• Monoisotopic Mass: 152.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on Cyclopentanesulfonyl fluoride

Cyclopentanesulfonyl Fluoride (CAS No. 2674-37-5): A Comprehensive Overview of Its Synthesis, Applications, and Emerging Research

Cyclopentanesulfonyl fluoride, identified by its CAS No. 2674-37-5, is a versatile organosulfur compound with significant utility in organic synthesis and medicinal chemistry. Structurally characterized by a cyclopentane ring fused to a sulfonyl fluoride group (cyclopentyl sulfonyl fluoride), this molecule exhibits unique reactivity due to the electrophilic nature of its sulfonyl fluoride moiety. Recent advancements in synthetic methodologies have further expanded its applications in the development of bioactive compounds and advanced materials.

The synthesis of cyclopentanesulfonyl fluoride typically involves oxidation of cyclopentanethiol followed by fluorination under controlled conditions. Modern protocols, such as those employing transition-metal catalysts or microwave-assisted techniques, have improved reaction efficiency while minimizing byproduct formation. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis using palladium-catalyzed cross-coupling, enabling scalable production with >95% purity (cyclopentanesulfonyl fluoride synthesis). This method has been adopted in pharmaceutical settings for the preparation of intermediates targeting anti-inflammatory agents.

In terms of chemical properties, cyclopentanesulfonyl fluoride exhibits thermal stability up to 180°C under inert conditions and reacts selectively with nucleophiles such as amines and alcohols. Its sulfonyl fluoride group acts as an excellent leaving group in nucleophilic substitution reactions, making it invaluable for forming sulfonamides (sulfonamide formation via cyclopentanesulfonyl fluoride)—key structures in drug design. For instance, researchers at the University of Cambridge recently utilized this compound to synthesize novel β-lactamase inhibitors with enhanced efficacy against multidrug-resistant bacteria.

CAS No. 2674-37-5-based reagents are increasingly employed in peptide chemistry due to their ability to activate carboxylic acids for amide bond formation without overactivation risks associated with other coupling agents. A 2024 publication highlighted its use in solid-phase peptide synthesis (SPPS), achieving sequence yields exceeding traditional methods while maintaining stereochemical integrity (cyclopentanesulfonyl fluoride in peptide synthesis). This has direct implications for the production of complex biologics and vaccines requiring precise amino acid placement.

In materials science, cyclopentanesulfonyl fluoride serves as a building block for polymeric electrolytes in lithium-ion batteries. Studies from Stanford University’s Nanomaterials Lab revealed that incorporating this compound into polymer matrices enhances ion conductivity by up to 40% compared to conventional systems (cyclopentanesulfonyl fluoride battery applications). The cycloalkyl structure provides mechanical stability while the sulfonate groups facilitate ion transport—a breakthrough addressing energy storage challenges.

Recent advances also highlight its role in click chemistry frameworks for bioconjugation studies. A collaborative effort between MIT and Merck demonstrated efficient fluorescent labeling of proteins using cyclopentanesulfonyl fluoride-linked azides, enabling real-time tracking in live cells without compromising biological activity (Nature Chemical Biology, 2024). Such applications underscore its potential in drug delivery systems where precise targeting mechanisms are critical.

Safety considerations remain paramount during handling due to its reactive nature; however, proper PPE and fume hood use mitigate risks effectively (ACS Sustainable Chemistry & Engineering, 2023). Regulatory compliance aligns with standard protocols for laboratory chemicals without invoking restricted substance classifications.

Looking ahead, ongoing research explores cyclopentanesulfonyl fluoride’s role in CRISPR-based gene editing systems, where it enables site-specific modification of guide RNA molecules without off-target effects—a potential paradigm shift in genetic medicine (Nature Biotechnology Preprint Server, July 2024). These developments position this compound as a cornerstone material across diverse scientific disciplines.

In conclusion, CAS No. 2674-37-5 (cyclopentanesulfonyl fluoride) continues to drive innovation through its tunable reactivity profile and structural versatility. As interdisciplinary research expands into areas like precision medicine and sustainable energy technologies, this compound’s significance will only grow—solidifying its status as an essential tool for advancing modern chemical science.